Cas no 51469-52-4 ((e)-1-(2,4-dichlorophenyl)non-1-en-3-one)

(e)-1-(2,4-dichlorophenyl)non-1-en-3-one structure
51469-52-4 structure
Product Name:(e)-1-(2,4-dichlorophenyl)non-1-en-3-one
CAS No:51469-52-4
MF:C15H18Cl2O
MW:285.208822727203
CID:935379
PubChem ID:5375578
Update Time:2025-04-19

(e)-1-(2,4-dichlorophenyl)non-1-en-3-one Chemical and Physical Properties

Names and Identifiers

    • (e)-1-(2,4-dichlorophenyl)non-1-en-3-one
    • (1E)-1-(2,4-Dichlorophenyl)-1-nonen-3-one
    • 1-(2,4-dichlorophenyl)non-1-en-3-one
    • 1-Nonen-3-one, 1-(2,4-dichlorophenyl)-
    • AC1NT9N4
    • AC1Q3MCS
    • AR-1B0136
    • KST-1B4742
    • NSC143296
    • NSC-143296
    • (1E)-1-(2,4-Dichlorophenyl)-1-nonen-3-one #
    • GYUAJPUNRBVZJZ-CSKARUKUSA-N
    • 51469-52-4
    • Inchi: 1S/C15H18Cl2O/c1-2-3-4-5-6-14(18)10-8-12-7-9-13(16)11-15(12)17/h7-11H,2-6H2,1H3/b10-8+
    • InChI Key: GYUAJPUNRBVZJZ-CSKARUKUSA-N
    • SMILES: ClC1C=C(C=CC=1/C=C/C(CCCCCC)=O)Cl

Computed Properties

  • Exact Mass: 284.07364
  • Monoisotopic Mass: 284.0734706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 5.54610
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